Cas no 502-64-7 (Neurosporene)

Neurosporene structure
Product Name:Neurosporene
Neurosporene Properties
Names and Identifiers
-
- y,y-Carotene, 7,8-dihydro-
- Neurosporene
- 502-64-7
- CHEBI:16833
- LMPR01070086
- FVN22YW634
- UNII-FVN22YW634
- psi,psi-Carotene, 7,8-dihydro-
- Lycopene, 7,8-dihydro-, all-trans-
- all-trans neurosporene
- 2,6,8,10,12,14,16,18,20,22,26,30-Dotriacontadodecaene, 2,6,10,14,19,23,27,31-octamethyl-
- ATCICVFRSJQYDV-XILUKMICSA-N
- 7,8-dihydro-psi,psi-carotene
- C05431
- all-trans-Neurosporene
- (6E,8E,10E,12E,14E,16E,18E,20E,22E,26E)-2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,8,10,12,14,16,18,20,22,26,30-dodecaene
- 7,9,9'-cis-neurosporene
- DTXSID901045315
- Q15269719
- Neurosporin
-
- InChIKey: ATCICVFRSJQYDV-XILUKMICSA-N
- Inchi: InChI=1S/C40H58/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h11-12,15-17,19-22,25-31H,13-14,18,23-24,32H2,1-10H3/b12-11+,25-15+,26-16+,31-17+,35-21+,36-22+,37-27+,38-28+,39-29+,40-30+
- SMILES: CC(=CCCC(=CCCC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)CCC=C(C)C)C)C)C)C
Computed Properties
- Exact Mass: 538.454
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 17
- Monoisotopic Mass: 538.454
- Heavy Atom Count: 40
- Complexity: 1100
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 10
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 15.5
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Refractive Index: 1.523
- Boiling Point: 650.7°Cat760mmHg
- Flash Point: 346.3°C
- Density: 0.882
Neurosporene Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | N391095-0.5mg |
Neurosporene |
502-64-7 | 0.5mg |
$ 2575.00 | 2022-06-02 |
Neurosporene Related Literature
-
Andreea Ioana Radu,Oleg Ryabchykov,Thomas Wilhelm Bocklitz,Uwe Huebner,Karina Weber,Dana Cialla-May,Jürgen Popp Analyst 2016 141 4447
-
Takeshi Miki,Tiago Buckup,Marie S. Krause,June Southall,Richard J. Cogdell,Marcus Motzkus Phys. Chem. Chem. Phys. 2016 18 11443
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3. Turning the challenge of quantum biology on its head: biological control of quantum optical systemsAnna Lishchuk,Cvetelin Vasilev,Matthew P. Johnson,C. Neil Hunter,P?ivi T?rm?,Graham J. Leggett Faraday Discuss. 2019 216 57
-
Dariusz M. Niedzwiedzki,Laura Cranston Phys. Chem. Chem. Phys. 2015 17 13245
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H. C. Malhotra,G. Britton,T. W. Goodwin J. Chem. Soc. D 1970 127
-
Juntai Liu,Vincent?M. Friebe,David J. K. Swainsbury,Lucy I. Crouch,David A. Szabo,Raoul N. Frese,Michael R. Jones Faraday Discuss. 2018 207 307
-
Ajay Singh,Trinetra Mukherjee Mater. Adv. 2022 3 1341
-
Michael Wormit,Andreas Dreuw Phys. Chem. Chem. Phys. 2007 9 2917
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9. Carotenoids and related compounds. Part XV. The structure and synthesis of phytoene, phytofluene, ζ-carotene, and neurosporeneJ. B. Davis,L. M. Jackman,P. T. Siddons,B. C. L. Weedon J. Chem. Soc. C 1966 2154
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10. Stereochemical assignment of prolycopene and other poly-Z-isomeric carotenoids in fruits of the tangerine tomato Lycopersicon esculentum var. ‘Tangella’John M. Clough,Gerald Pattenden J. Chem. Soc. Perkin Trans. 1 1983 3011
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